Cas no 42069-01-2 (ethyl chloro(propylsulfanyl)sulfanylidenephosphinite)
42069-01-2 structure
Product Name:ethyl chloro(propylsulfanyl)sulfanylidenephosphinite
CAS No:42069-01-2
MF:C5H12ClOPS2
MW:218.70493888855
MDL:MFCD10566401
CID:331766
PubChem ID:170605
Update Time:2025-04-19
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite Chemical and Physical Properties
Names and Identifiers
-
- Phosphorochloridodithioicacid, O-ethyl S-propyl ester
- chloro-ethoxy-propylsulfanyl-sulfanylidene-λ<sup>5</sup>-phosphane
- AC1L55W5
- chloro-ethoxy-propylsulfanyl-sulfanylidene-
- EINECS 255-645-2
- O-ethyl S-propyl chlorodithiophosphate
- O-Ethyl S-propyl phosphorochloridodithioate
- O-ethyl-S-n-propyl phosphorochloridothiolothionate
- O-Ethyl-S-n-propyl-dithiopho
- O-ethyl-S-n-propyl-thionothiolphosphoric acid chloride
- O-Ethyl-S-propyl dithiophosphoryl chloride
- S866
- ethyl chloro(propylsulfanyl)sulfanylidenephosphinite
- 42069-01-2
- E?-phosphanethione
- chloro(ethoxy)(propylsulfanyl)-
- chloro-ethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane
- DTXSID70866074
- ETHYLCITRONELLYLOXALATE
- SCHEMBL3822279
- Phosphorochloridodithioic acid, O-ethyl S-propyl ester
- EN300-320971
- NS00056636
-
- MDL: MFCD10566401
- Inchi: 1S/C5H12ClOPS2/c1-3-5-10-8(6,9)7-4-2/h3-5H2,1-2H3
- InChI Key: YNCRZEUPMCYHDT-UHFFFAOYSA-N
- SMILES: ClP(OCC)(=S)SCCC
Computed Properties
- Exact Mass: 217.976
- Monoisotopic Mass: 217.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.251
- Boiling Point: 253.2°C at 760 mmHg
- Flash Point: 106.9°C
- Refractive Index: 1.529
- PSA: 76.43000
- LogP: 4.28000
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-320971-0.05g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 0.05g |
$347.0 | 2025-03-19 | |
| Enamine | EN300-320971-0.1g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 0.1g |
$518.0 | 2025-03-19 | |
| Enamine | EN300-320971-0.25g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 0.25g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-320971-0.5g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 0.5g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-320971-1.0g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-320971-2.5g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-320971-5.0g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 | |
| Enamine | EN300-320971-10.0g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95.0% | 10.0g |
$6450.0 | 2025-03-19 | |
| Enamine | EN300-320971-1g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95% | 1g |
$1500.0 | 2023-09-04 | |
| Enamine | EN300-320971-5g |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite |
42069-01-2 | 95% | 5g |
$4349.0 | 2023-09-04 |
ethyl chloro(propylsulfanyl)sulfanylidenephosphinite Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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